2-{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}acetamide
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Overview
Description
“2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms present in many important biological compounds . It also contains a phenylsulfonyl group and a thioacetamide group.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions or through the use of coupling reagents . The synthesis would likely involve multiple steps, each requiring careful control of reaction conditions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent atoms and the bonds between them. It would likely exhibit the aromaticity of the imidazole and phenyl rings, and the polarity introduced by the sulfonyl group .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the imidazole ring, the phenylsulfonyl group, and the thioacetamide group. The compound could potentially undergo reactions at these sites, such as substitution reactions or redox reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the imidazole ring could contribute to its aromaticity, and the sulfonyl group could introduce polarity .
Scientific Research Applications
Antimicrobial Applications
Synthesis and Antimicrobial Activity
The synthesis of novel sulphonamide derivatives, including compounds structurally related to 2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide, has shown promising antimicrobial activities. These compounds were synthesized through reactions of 2-bromo-N-(phenylsulfonyl)acetamide derivatives with nitrogen-based nucleophiles. Computational calculations were carried out to correlate the experimental antimicrobial activities with theoretical predictions, indicating good antimicrobial potential against various strains (Fahim & Ismael, 2019).
Antitumor and Anticancer Applications
Anticancer Activity
Research into the synthesis of derivatives featuring the core structure of 2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide has yielded compounds with notable anticancer activities. For instance, derivatives synthesized by reacting 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione derivatives with 2-chloro-N-(thiazol-2-yl)acetamide compounds demonstrated reasonable anticancer activity against various cancer types, particularly melanoma cell lines (Duran & Demirayak, 2012).
Antioxidant Properties
Synthesis and Antioxidant Activity
Amidomethane sulfonyl-linked heterocycles derived from arylsulfonylethenesulfonyl oxazolyl/thiazolyl/imidazolyl acetamides, akin to 2-((2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl)thio)acetamide, have been prepared and evaluated for their antioxidant properties. Among these, certain derivatives exhibited superior antioxidant activity, surpassing that of standard antioxidants like Ascorbic acid (Talapuru et al., 2014).
Antimalarial and COVID-19 Applications
Antimalarial and Potential COVID-19 Drug Application
N-(phenylsulfonyl)acetamide derivatives, upon reaction with nitrogen nucleophiles, yielded compounds with significant in vitro antimalarial activity. These compounds, especially those with quinoxaline moiety attached to the sulfonamide ring system, demonstrated excellent activity with low cytotoxicity. Theoretical calculations and molecular docking studies suggested potential efficacy against COVID-19, indicating a versatile application spectrum for these derivatives (Fahim & Ismael, 2021).
Mechanism of Action
Target of Action
Similar compounds have been shown to targetFtsZ , a key functional protein in bacterial cell division . FtsZ is currently considered to be a potential target for the development of novel antibacterial agents .
Mode of Action
It can be inferred from related studies that the compound likely interacts with its target protein, potentially inhibiting its function and leading to the disruption of bacterial cell division .
Biochemical Pathways
Given its potential target, it can be inferred that the compound likely affects the bacterial cell division pathway by inhibiting the function of ftsz .
Result of Action
Based on its potential target, it can be inferred that the compound likely disrupts bacterial cell division, potentially leading to the death of bacterial cells .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O3S2/c18-14(21)11-24-16-17(25(22,23)13-9-5-2-6-10-13)20-15(19-16)12-7-3-1-4-8-12/h1-10H,11H2,(H2,18,21)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNEDPSNXADEQKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=C(N2)S(=O)(=O)C3=CC=CC=C3)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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